Cas no 383129-61-1 (4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine
• CAS No: 383129-61-1
• MF: C₁₀H₉BrN₂S
• MW: 269.160859823227
• CID: 5832774
• PubChem ID: 4361430
• Update Time: 2025-07-27

4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine
• 2-Thiazolamine, 4-(4-bromo-3-methylphenyl)-
• SCHEMBL16346609
• 383129-61-1
• EN300-1893286

• Inchi： 1S/C10H9BrN2S/c1-6-4-7(2-3-8(6)11)9-5-14-10(12)13-9/h2-5H,1H3,(H2,12,13)
• InChI Key： IXZYAGCLZRUIBM-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(Br)C(C)=C2)N=C1N

Computed Properties

• Exact Mass: 267.96698g/mol
• Monoisotopic Mass: 267.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.563±0.06 g/cm3(Predicted)
• Boiling Point: 409.2±30.0 °C(Predicted)
• pka: 3.96±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine

Chemical Profile of 4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine (CAS No. 383129-61-1)

4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 383129-61-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a structurally diverse group of molecules known for their broad spectrum of biological activities. The presence of both bromine and methyl substituents on the aromatic ring enhances its potential as a pharmacophore, making it a valuable scaffold for drug discovery initiatives.

The molecular structure of 4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine consists of a thiazole core linked to a phenyl ring substituted with bromine at the para position and a methyl group at the meta position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The thiazole ring itself is a well-known pharmacological motif, frequently encountered in natural products and synthetic drugs due to its ability to engage with various biological pathways.

In recent years, there has been growing interest in thiazole derivatives as potential therapeutic agents. The thiazole core of this compound has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that thiazole-based compounds can inhibit the growth of pathogenic bacteria by disrupting essential metabolic pathways. Additionally, derivatives of thiazole have shown promise in the development of novel anticancer drugs by targeting specific enzymes involved in cell proliferation and survival.

The bromo substituent at the para position of the phenyl ring in 4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine is particularly noteworthy. Bromine atoms are known to enhance binding affinity and metabolic stability in drug molecules. This modification allows the compound to interact more effectively with biological targets while resisting degradation in vivo. Furthermore, the methyl group at the meta position introduces steric hindrance, which can fine-tune the molecule's binding profile and improve its selectivity over off-target receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. These findings align with experimental observations where structurally similar thiazole derivatives have demonstrated significant therapeutic potential.

The pharmaceutical industry has increasingly relied on heterocyclic compounds like thiazoles due to their versatility and efficacy. The scaffold provided by 4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine offers a rich platform for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological properties. By modifying other functional groups or introducing additional heterocycles, researchers can optimize the compound's solubility, bioavailability, and target specificity.

In conclusion,4-(4-bromo-3-methylphenyl)-1,3-thiazol-2-amine (CAS No. 383129-61-1) represents a promising candidate for drug development. Its unique structural features—combining a thiazole core with bromo and methyl substituents—make it an attractive molecule for medicinal chemists seeking to discover novel therapeutic agents. As research continues to uncover new biological functions of heterocyclic compounds,thiazoles will undoubtedly remain at the forefront of pharmaceutical innovation.